![molecular formula C5H7ClO2 B157559 3-Chloropentane-2,4-dione CAS No. 1694-29-7](/img/structure/B157559.png)
3-Chloropentane-2,4-dione
Overview
Description
3-Chloropentane-2,4-dione, also known as 2,4-dichloropentanone, is an organic compound that belongs to the class of ketones. It is an important intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds. It is a volatile liquid with an intense, unpleasant odor, and is highly flammable.
Scientific Research Applications
Organic Synthesis and Chemical Reactions
3-Chloropentane-2,4-dione serves as a precursor in the synthesis of complex molecules due to its reactive diketone structure. For example, it undergoes Wurtz-like condensation reactions to produce symmetrical 1,4-diketones, which are valuable intermediates in organic synthesis (Ceylan et al., 2004). Additionally, it has been used to synthesize 5-(thiazol-5-yl)-4,5-dihydroisoxazoles, showcasing its utility in constructing heterocyclic compounds with potential biological activity (Milinkevich et al., 2008).
Mechanistic Insights and Computational Chemistry
Studies involving this compound also provide mechanistic insights into chemical reactions. Kinetic and mechanistic studies have detailed the formation of cyclic crystalline phosphorus ylides, offering a deeper understanding of reaction pathways and their energetic profiles (Habibi‐Khorassani et al., 2013). Quantum-chemical calculations have been employed to explore the tautomeric, thermodynamic, and spectroscopic properties of derivatives, enhancing our understanding of molecular structures and their electronic properties (Maharramov et al., 2010).
Materials Science
In the realm of materials science, this compound has been used as a crosslinker in the synthesis of novel hydrogels. These hydrogels exhibit luminescent properties and sensitivity to environmental changes such as pH and temperature, highlighting potential applications in sensing and biomedical fields (Das et al., 2001).
Corrosion Inhibition
Additionally, derivatives of this compound have been investigated for their potential as corrosion inhibitors. This application is crucial for protecting metals in aggressive environments, illustrating the compound's versatility beyond purely synthetic chemistry (Fiala et al., 2007).
Mechanism of Action
Target of Action
The primary target of 3-Chloropentane-2,4-dione is the cholinesterase enzymes , specifically acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) . These enzymes play a crucial role in the nervous system by breaking down acetylcholine, a neurotransmitter that transmits signals in the nervous system.
Mode of Action
This compound interacts with its targets by inhibiting the action of cholinesterase enzymes . This inhibition prevents the breakdown of acetylcholine, leading to an increase in the concentration of acetylcholine in the nervous system. The compound exhibits potent inhibitory values against AChE .
Biochemical Pathways
The inhibition of cholinesterase enzymes affects the cholinergic pathway in the nervous system . This pathway involves the transmission of signals using acetylcholine as a neurotransmitter. By inhibiting the breakdown of acetylcholine, this compound increases the signal transmission in this pathway .
Pharmacokinetics
Its molecular weight of134.56 suggests that it may have good bioavailability due to its relatively small size
Result of Action
The inhibition of cholinesterase enzymes by this compound leads to an increase in the concentration of acetylcholine in the nervous system . This can enhance signal transmission in the cholinergic pathway, potentially affecting various physiological processes controlled by this pathway .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its storage temperature is recommended to be 2-8°C , suggesting that temperature can affect its stability Other factors such as pH and the presence of other substances may also influence its action and efficacy
Safety and Hazards
Properties
IUPAC Name |
3-chloropentane-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO2/c1-3(7)5(6)4(2)8/h5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLRGXXKFHVJQOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(=O)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9061887 | |
Record name | 2,4-Pentanedione, 3-chloro- | |
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Molecular Weight |
134.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear brown-yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | 3-Chloro-2,4-pentanedione | |
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CAS No. |
1694-29-7 | |
Record name | 3-Chloro-2,4-pentanedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1694-29-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-Chloropentane-2,4-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001694297 | |
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Record name | 2,4-Pentanedione, 3-chloro- | |
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Record name | 2,4-Pentanedione, 3-chloro- | |
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Record name | 3-chloropentane-2,4-dione | |
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Record name | 3-Chloropentane-2,4-dione | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
- A: It's a key component in creating functionalized furans. Under mild conditions, K2CO3 promotes its tandem reaction with allenic ketones, producing 3-methylene-2,3-dihydrofurans. Alternatively, using K2CO3 and triphenylphosphine as reagents leads to 1,2,4-trisubstituted furans in good yields. []
A: 3-Chloropentane-2,4-dione readily reacts with thioureas in a Hantzsch thiazole synthesis to yield 2-arylimino-1,3-thiazole derivatives. [] These derivatives have shown potential as anticancer and antimicrobial agents. [] Additionally, when combined with potassium thiocyanate and anilines in a one-pot, four-component reaction facilitated by N-methylimidazole, it produces 2-aroylimino-3-aryl-4-methyl-5-acetyl-1,3-thiazolines in good to excellent yields. []
A: Yes, it plays a crucial role in synthesizing various heterocycles. For example, reacting it with 6-methyl-2-thiouracil or 6-phenyl-2-thiouracil generates S-substituted thiopyrimidines. [] It also reacts with alkyldithiocarbamates to form 3-alkyl-4-methyl-2-thioxo-5-yl-ethanone. []
A: this compound can undergo a Wurtz-like self-condensation reaction in the presence of a zinc-iodine (Zn-I2) catalyst to produce 3,4-diacetylhexane-2,5-dione, a 1,4-diketone. []
A: this compound participates in potassium carbonate (K2CO3)-catalyzed domino reactions, including Michael, Mannich, and aldol alkylations. These reactions, when combined with salicylic aldehyde derivatives, offer a route to synthesize functionalized 2,3-dihydrobenzofurans, some of which are clofibrate analogues. []
- A: Research shows that several visnagen and khellin furochromone pyrimidine derivatives, synthesized using this compound as a starting material, demonstrate promising analgesic and anti-inflammatory properties. []
A: Yes, several derivatives demonstrate noteworthy activities. For instance, certain 2-arylimino-4-methyl-2,3-dihydro-1,3-thiazoles synthesized from this compound exhibit significant cardioprotective effects in in vitro studies using isolated rat thoracic aorta rings. [] Furthermore, specific N-(5-acetyl-4-methyl-3-(substituted phenyl)-thiazol-2-ylidene)-4-methyl (substituted) benzamides derived from this compound have displayed promising antiviral activity against HIV-1 and HIV-2 replication in MT-4 cells. []
- A: Yes, kinetic and mechanistic investigations, including stopped-flow and UV spectrophotometry techniques combined with quantum mechanical calculations, have been performed on its reaction with triphenylphosphine and dimethyl acetylendicarboxylate. These studies reveal a favored pathway leading to a five-membered ring structure, confirming the reaction mechanism. []
- A: Yes, molecular docking studies have been employed to investigate the binding interactions of potent thiazole-based cholinesterase inhibitors, synthesized from this compound, with both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). [] These studies shed light on the potential inhibitory mechanisms of these compounds.
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